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Compound of Interest

Compound Name: m-Xylylenediamine

Cat. No.: B075579

This document provides comprehensive guidance on the safe handling and proper disposal of
m-Xylylenediamine (CAS No. 1477-55-0), a colorless, corrosive liquid commonly used as a
curing agent for epoxy resins.[1][2] Adherence to these procedures is critical to ensure
personnel safety and environmental protection. m-Xylylenediamine is harmful if swallowed or
inhaled, causes severe skin burns and eye damage, and may provoke an allergic skin reaction.
[1][3][4][5] It is also recognized as being harmful to aquatic life with long-lasting effects.[1][3]

Immediate Safety and Handling Protocols

Before handling m-Xylylenediamine, ensure that you are in a well-ventilated area and are
wearing the appropriate Personal Protective Equipment (PPE).[3] An emergency eyewash
station and safety shower should be readily accessible.[5]

Required Personal Protective Equipment (PPE):
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Equipment Specification

Eye/Face Protection Chemical safety goggles and a face shield.[3]

Chemical-resistant gloves (e.qg., nitrile rubber)

Skin Protection and protective clothing to prevent skin contact.

[3][6]

Use only in a chemical fume hood or with
) ) adequate local exhaust ventilation.[1][5] If
Respiratory Protection S o
ventilation is insufficient, a NIOSH-approved

respirator for organic vapors is necessary.[3]

Step-by-Step Disposal Procedure

Disposal of m-Xylylenediamine and its contaminated materials must be managed as
hazardous waste.[1] Do not discharge into drains or the environment.[1][4]

1. Waste Collection and Segregation:

» Liquid Waste: Collect all unused m-Xylylenediamine and solutions containing it in a
dedicated, properly labeled, and sealable waste container.[3]

o Contaminated Solids: Any materials used for spill cleanup (e.g., absorbent pads, sand),
contaminated labware (e.g., pipettes, vials), and used PPE should be collected in a
separate, clearly labeled hazardous waste container.[1][3]

2. Spill and Accidental Release Measures:
e Minor Spills:
o Ensure the area is well-ventilated.[3]
o Wearing full PPE, contain the spill.

o Absorb the liquid with an inert material such as sand, vermiculite, or other non-
combustible absorbent material.[1][3]
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o Carefully collect the absorbed material using non-sparking tools and place it into a
designated hazardous waste container.[3]

o Clean the spill area with a suitable solvent, followed by soap and water, collecting all
cleaning materials as hazardous waste.

e Major Spills:
o Evacuate the area immediately.

o Alert your institution's environmental health and safety (EHS) office or emergency
response team.

o Prevent the spill from entering sewers or waterways.[4]
3. Waste Container Management:
o All waste containers must be made of a material compatible with m-Xylylenediamine.

o Keep containers tightly closed and store them in a cool, dry, and well-ventilated area,
separate from incompatible materials like acids, acid anhydrides, and acid chlorides.[1]

o Label all containers clearly with "Hazardous Waste" and the full chemical name: "m-
Xylylenediamine".

4. Final Disposal:

» Dispose of the hazardous waste through your institution's EHS-approved waste disposal
contractor.[5]

» Chemical waste generators are responsible for correctly classifying the waste and adhering
to all local, regional, and national regulations for hazardous waste disposal.[1]

Quantitative Data Summary

The following table summarizes key quantitative data for m-Xylylenediamine.
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Property Value Reference
CAS Number 1477-55-0 [1]
Molecular Formula CsH12N2 [2]

Molar Mass 136.2 g/mol [4]
Appearance Colorless liquid with an amine Be

odor

Melting Point 14 °C (58 °F) [2]

Boiling Point 247 °C (477 °F) [2]

Flash Point 117 °C (243 °F) [2]

Density 1.032 g/cm3 (at 20 °C) [2]

Solubility in Water

Miscible

[2]

Vapor Pressure

0.03 mmHg (at 25 °C)

[2]

NIOSH REL (Ceiling)

0.1 mg/m3 (skin)

[2]

LDso (Oral, Rat)

930 mg/kg

[2](5]

LDso (Dermal, Rabbit)

2 g/kg

[2](5]

LCso (Inhalation, Rat)

700 ppm / 1 hour

[2](5]

Experimental Protocols

This document focuses on safety and disposal procedures and does not contain experimental

protocols. For methodologies related to the use of m-Xylylenediamine in specific applications,

please refer to relevant scientific literature or established experimental procedures within your

organization.

Mandatory Visualization

The following diagram illustrates the proper disposal workflow for m-Xylylenediamine waste.
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m-Xylylenediamine Disposal Workflow
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Caption: Workflow for the safe disposal of m-Xylylenediamine waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. fishersci.com [fishersci.com]
2. m-Xylylenediamine - Wikipedia [en.wikipedia.org]
3. echemi.com [echemi.com]
e 4. cpachem.com [cpachem.com]
5. tcichemicals.com [tcichemicals.com]
6. restoredcdc.org [restoredcdc.org]

« To cite this document: BenchChem. [Proper Disposal of m-Xylylenediamine: A Guide for
Laboratory Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
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procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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